Ultrafast X-ray absorption study of longitudinal–transverse phonon coupling in electrolyte aqueous solution
Physical Chemistry Chemical Physics Pub Date: 2017-09-25 DOI: 10.1039/C7CP02978K
Abstract
Ultrafast X-ray absorption spectroscopy is applied to study the conversion of longitudinal to transverse phonons in aqueous solution. Permanganate solutes serve as X-ray probe molecules that permit the measurement of the conversion of 13.5 GHz, longitudinal phonons to 27 GHz, transverse phonons that propagate with high-frequency sound speed. The experimental results, combined with QM/MM MD simulations, show that the hydrogen bond network around the charged solutes has a glass-like stiffness that persists for at least tens of picoseconds.
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